6-Chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one

• IUPAC Name: 6-chloro-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• InChI: InChI=1S/C6H4ClN3O/c7-5-1-3-4(2-8-5)10-6(11)9-3/h1-2H,(H2,9,10,11)
• InChI Key: IYWFFILFKLFVPF-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Cl)NC(=O)N2
• Molecular Formula: C6H4ClN3O
• DSSTOX Substance ID: DTXSID701222404
• Molecular Weight: 169.57 g/mol
• CAS RN: 7205-43-8

Description

Synthesis Analysis

The synthesis of 6-chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one derivatives has been explored in various studies. For instance, derivatives with antidiabetic and antioxidant properties were synthesized and characterized using spectroscopic techniques. These derivatives showed significant biological activity, with some compounds demonstrating better activity than standard drugs in antiglycation and β-glucuronidase inhibition assays . Another study focused on the regioselective introduction of a chlorine atom into the imidazo[4,5-b]pyridine nucleus, which is a crucial step in the synthesis of chloroimidazo[4,5-b]pyridine nucleosides, important precursors for antimetabolites like 1-deazaadenosine .

Molecular Structure Analysis

The molecular structure of this compound derivatives has been analyzed in several studies. For example, the crystal structure of a derivative with a 4-chlorobenzyl group revealed two independent molecules with similar geometries, except for their dimethylbutanoic acid groups. The imidazopyridine group and the phenyl ring form distinct dihedral angles in the two molecules, indicating the flexibility of the structure .

Chemical Reactions Analysis

Chemical reactions involving this compound derivatives have been studied to understand their reactivity and potential applications. The reaction of 2-chloro-3,4-dihydroimidazole with pyridine and aromatic isocyanates leads to the formation of 6-aryl-2,3-dihydro-6aH-imidazo[1,2-a]pyrido[1,2-c][1,3,5]triazin-5(6H)-ones. This reaction provides a new route to cyanines, which are important compounds in various applications .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by their molecular structure and substituents. A carbon-13 nuclear magnetic resonance (NMR) study of protonation in various imidazo[4,5-c]pyridines revealed that the protonation site can vary depending on the substitution pattern. For example, 6-chloroimidazo[4,5-c]pyridine and its 1-methyl derivative are protonated at N3, while the 3-methyl analogue protonates at N1 . These findings are important for understanding the behavior of these compounds in different chemical environments.

Scientific Research Applications

Heterocyclic N-Oxide Derivatives in Organic Synthesis and Medicinal Applications

Heterocyclic N-oxide derivatives, including those synthesized from imidazole, play a crucial role in organic synthesis, catalysis, and drug development due to their versatility as synthetic intermediates and their biological importance. These compounds have been utilized in the formation of metal complexes, design of catalysts, asymmetric synthesis, and possess various biological activities including anticancer, antibacterial, and anti-inflammatory properties (Li et al., 2019).

Pyrimidine-Appended Optical Sensors

Pyrimidine derivatives, including those related to imidazo[4,5-c]pyridin-2(3H)-one structures, are significant for creating optical sensors due to their ability to form coordination as well as hydrogen bonds. These compounds have found applications in sensing materials and also possess a wide range of biological and medicinal applications (Jindal & Kaur, 2021).

Imidazo[1,2-b]pyridazine in Medicinal Chemistry

Imidazo[1,2-b]pyridazine, a closely related scaffold, has gained attention in medicinal chemistry for its potential therapeutic applications. This scaffold has been explored for the design of kinase inhibitors and other bioactive molecules, demonstrating the versatility and importance of imidazo[4,5-c]pyridin-2(3H)-one derivatives in drug discovery (Garrido et al., 2021).

Imidazopyridine-Based Derivatives as Antibacterial Agents

Imidazopyridine derivatives have been studied for their antibacterial properties against multi-drug resistant infections. This research highlights the importance of fused heterocycles, such as 6-Chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one, in developing novel antibacterial agents with potential to combat resistance (Sanapalli et al., 2022).

Optoelectronic Materials from Quinazolines and Pyrimidines

Quinazoline and pyrimidine derivatives, by extension those related to the imidazo[4,5-c]pyridin-2(3H)-one core, have been extensively researched for their application in optoelectronic materials. Their incorporation into π-extended conjugated systems is valuable for creating novel materials for organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices (Lipunova et al., 2018).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation respectively.

Future Directions

While specific future directions for “6-Chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one” are not available, imidazo[4,5-c]pyridine derivatives have shown potential in several research areas, including materials science and the pharmaceutical field. This suggests that “this compound” could also have promising applications in these areas.